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Compound of Interest

Compound Name: Phenylcarbylamine chloride

CAS No.: 622-44-6

Cat. No.: B1201521

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for handling phenylcarbylamine chloride (also

known as phenyl isocyanide dichloride). This guide is designed to provide you with practical, in-

depth information to safely and effectively manage the lachrymatory and other hazardous

properties of this compound in your laboratory. As a potent electrophile and a historical

chemical warfare agent, phenylcarbylamine chloride demands rigorous adherence to safety

protocols.[1][2][3] This resource, structured in a question-and-answer format, addresses

common challenges and provides troubleshooting solutions grounded in established safety and

chemical principles.

Section 1: Frequently Asked Questions (FAQs)
This section addresses fundamental questions regarding the properties and hazards of

phenylcarbylamine chloride.

Q1: What are the primary hazards associated with phenylcarbylamine chloride?
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A1: Phenylcarbylamine chloride is a highly toxic and corrosive compound with multiple

hazard classifications.[4] The primary routes of exposure are inhalation and skin absorption.[4]

[5][6] It is a severe irritant to the eyes, skin, and respiratory system, causing immediate and

pronounced tearing (lachrymatory effect), coughing, and difficulty breathing.[4][7] Inhalation can

lead to pulmonary edema, and in severe cases, may be fatal.[4] It is also harmful if swallowed.

[4][8]

Q2: What are the key physical and chemical properties of phenylcarbylamine chloride I

should be aware of?

A2: It is a pale-yellow, oily liquid with a distinct onion-like odor.[1][2][3][4][5][6][7][9] It is

insoluble in water but soluble in alcohol.[4][5][6] The compound is combustible but does not

burn readily.[5][9] However, upon heating, it may decompose to produce corrosive and toxic

fumes, including nitrogen oxides, hydrogen chloride, and phosgene.[7] Containers may explode

when heated.[5][7][9]

Property Value Source

Molecular Formula C₇H₅Cl₂N [1][4]

Molar Mass 174.02 g/mol [1]

Boiling Point 210 °C at 760 mmHg [1][4]

Density ~1.265 g/cm³ [4][5][6]

Q3: How should phenylcarbylamine chloride be stored?

A3: Store in tightly closed containers in a cool, well-ventilated area, away from light and

sources of ignition.[7] It should be stored in a locked-up area or one that is only accessible to

qualified or authorized personnel.[8][10] Phenylcarbylamine chloride is incompatible with

strong oxidizing agents, water, and alcohols.[4][5][6][7]

Section 2: Troubleshooting Guide - Managing
Exposures and Spills
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This section provides step-by-step guidance for addressing specific incidents involving

phenylcarbylamine chloride.

Q4: I have been exposed to phenylcarbylamine chloride vapors and my eyes are tearing

uncontrollably. What should I do?

A4: Immediate action is critical to mitigate the effects of exposure. Follow this protocol:

Evacuate: Immediately move to an area with fresh air. If you are working in a fume hood,

close the sash.

Alert Colleagues: Inform your colleagues of the exposure so they can assist and take

necessary precautions.

Eye Irrigation: Proceed immediately to an emergency eyewash station and rinse your eyes

cautiously with water for several minutes.[8][11] If you are wearing contact lenses, remove

them if it is safe to do so and continue rinsing.[8][11]

Seek Medical Attention: Even if the initial symptoms subside, it is imperative to seek

immediate medical attention.[12] Inform the medical personnel of the specific chemical you

were exposed to.

Report the Incident: Report the exposure to your laboratory supervisor and follow your

institution's incident reporting procedures.

Q5: I've spilled a small amount of phenylcarbylamine chloride on my gloved hand. What is

the correct procedure?

A5: Skin contact can cause severe irritation and the compound can be absorbed through the

skin.[7]

Immediate Removal of Contaminated PPE: Carefully remove the contaminated glove,

avoiding contact with your skin.

Wash Thoroughly: Immediately wash the affected area with plenty of soap and water.[7][8]

[11]
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Change Clothing: If there is any chance the chemical has come into contact with your

clothing, remove the contaminated items promptly.[7][8]

Seek Medical Advice: Monitor the affected area for any signs of irritation. It is advisable to

seek medical advice following any skin exposure.[8]

Dispose of Contaminated Materials: The contaminated glove and any other materials used

for cleanup should be disposed of as hazardous waste according to your institution's

guidelines.[7]

Q6: A small spill of phenylcarbylamine chloride has occurred inside the fume hood. How do I

safely decontaminate the area?

A6: A spill inside a fume hood should be handled promptly and carefully to prevent further

exposure.

Ensure Ventilation: Keep the fume hood running to contain the vapors.

Restrict Access: Ensure that only personnel trained in handling hazardous spills are involved

in the cleanup.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a lab coat, and eye protection. A respirator may be necessary depending on the size

of the spill and the ventilation.[7][13]

Absorb the Spill: Cover the spill with an inert absorbent material such as vermiculite, dry

sand, or earth.[7]

Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled

container for hazardous waste disposal.[7]

Decontaminate the Surface: Wash the spill area with a suitable decontamination solution

(e.g., a solution of sodium bicarbonate) and then with soap and water.

Final Wipe Down: Perform a final wipe down of the area with a clean, damp cloth.

Dispose of all materials used in the cleanup as hazardous waste.[7]
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Section 3: Experimental Protocols and Workflows
This section provides a detailed protocol for the safe handling and use of phenylcarbylamine
chloride in a laboratory setting.

Protocol: Safe Handling and Quenching of
Phenylcarbylamine Chloride
Objective: To provide a standardized procedure for the safe handling of phenylcarbylamine
chloride during a chemical reaction and the subsequent quenching of any unreacted material.

Materials:

Phenylcarbylamine chloride

Appropriate reaction vessel and glassware

Inert atmosphere setup (e.g., nitrogen or argon)

Fume hood

Personal Protective Equipment (PPE): chemical-resistant gloves, lab coat, safety glasses,

and face shield. A respirator with an appropriate cartridge should be available.[13]

Quenching solution (e.g., a dilute solution of a primary or secondary amine in an inert

solvent, or a basic solution like sodium hydroxide)

Inert absorbent material for spills

Procedure:

Preparation:

Ensure the fume hood is functioning correctly.

Don all required PPE before handling the reagent.

Set up the reaction glassware under an inert atmosphere.
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Handling and Dispensing:

Phenylcarbylamine chloride should always be handled within a certified chemical fume

hood.[8]

Use a syringe or cannula to transfer the liquid to the reaction vessel to minimize exposure

to air and moisture.

The container of phenylcarbylamine chloride should be kept tightly closed when not in

use.[8]

Reaction:

Perform the reaction under an inert atmosphere.

Monitor the reaction for any signs of uncontrolled exotherm or pressure buildup.

Quenching:

Upon completion of the reaction, any excess phenylcarbylamine chloride must be safely

quenched.

Slowly add the quenching solution to the reaction mixture while maintaining an inert

atmosphere and cooling the reaction vessel in an ice bath. The reaction with quenching

agents can be exothermic.

Allow the quenched mixture to stir for a sufficient amount of time to ensure complete

neutralization of the phenylcarbylamine chloride.

Work-up and Waste Disposal:

Proceed with the reaction work-up as required by the specific experimental procedure.

All waste materials, including the quenched reaction mixture and any contaminated items,

must be disposed of as hazardous waste in accordance with institutional and regulatory

guidelines.[8]

Visualization of the Decontamination Workflow
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The following diagram illustrates the decision-making process for handling a

phenylcarbylamine chloride spill.

Spill Detected

Assess Spill Size and Location

Personal Exposure?

Spill Contained in Fume Hood?

No

Follow Personal Exposure Protocol (Q4 & Q5)

Yes

Small, Manageable Spill?

No

Follow Fume Hood Spill Protocol (Q6)

Yes

Follow General Spill Cleanup Protocol

Yes

Evacuate Area and Call Emergency Response

No

Seek Medical Attention

Dispose of Waste and Report Incident

Click to download full resolution via product page

Caption: Decision workflow for responding to a phenylcarbylamine chloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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